molecular formula C19H37N3O3 B15505439 (S)-tert-Butyl ((1-(2-amino-3-methylbutanoyl)piperidin-4-yl)methyl)(isopropyl)carbamate

(S)-tert-Butyl ((1-(2-amino-3-methylbutanoyl)piperidin-4-yl)methyl)(isopropyl)carbamate

Cat. No.: B15505439
M. Wt: 355.5 g/mol
InChI Key: RWEBUQJILBCWFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-tert-Butyl ((1-(2-amino-3-methylbutanoyl)piperidin-4-yl)methyl)(isopropyl)carbamate is a complex synthetic organic compound of significant interest in medicinal chemistry and drug discovery. Its molecular structure incorporates a piperidine ring, a privileged scaffold known to enhance the druggability of molecules by improving metabolic stability, facilitating membrane transport, and optimizing pharmacokinetic (ADME) properties . The compound is further functionalized with a tert-butyl carbamate (Boc) protecting group, an isopropyl carbamate, and a chiral 2-amino-3-methylbutanoyl moiety, making it a valuable intermediate for the synthesis of more complex bioactive molecules. The presence of the Boc-protected amine and the chiral amino acid derivative makes this compound a versatile building block for pharmaceutical research. It is designed for use in the development of novel therapeutic agents, and its structure is reminiscent of compounds studied in various high-impact research areas. Piperidine-containing molecules are frequently explored as potent inhibitors for various kinases and as key components in bifunctional compounds, such as PROTACs, which are used for targeted protein degradation via the ubiquitin-proteasome pathway . Furthermore, the 2-amino-3-methylbutanoyl group suggests potential as a precursor for arginase inhibitors, given that similar amino acid-derived structures are known to interact with the binuclear manganese center of this enzyme, which is a promising target in immuno-oncology . This product is intended for research applications only and is not for diagnostic or therapeutic use. Researchers can utilize this compound in organic synthesis, as a standard in analytical chemistry, and for screening in biological assays to investigate new mechanisms of action.

Properties

Molecular Formula

C19H37N3O3

Molecular Weight

355.5 g/mol

IUPAC Name

tert-butyl N-[[1-(2-amino-3-methylbutanoyl)piperidin-4-yl]methyl]-N-propan-2-ylcarbamate

InChI

InChI=1S/C19H37N3O3/c1-13(2)16(20)17(23)21-10-8-15(9-11-21)12-22(14(3)4)18(24)25-19(5,6)7/h13-16H,8-12,20H2,1-7H3

InChI Key

RWEBUQJILBCWFI-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C(=O)N1CCC(CC1)CN(C(C)C)C(=O)OC(C)(C)C)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a class of piperidine-based carbamates, which are often modified to optimize pharmacokinetic properties or target specificity. Below is a comparative analysis with key analogs identified in literature and commercial catalogs:

Structural Modifications and Substituent Effects

Table 1: Comparative Structural Features
Compound Name (CAS No.) Molecular Formula Molecular Weight (g/mol) Key Substituents Structural Features
Target Compound (1354008-24-4) C₁₈H₃₅N₃O₃ 341.496 - 2-Amino-3-methylbutanoyl
- Isopropyl
- tert-Butyl carbamate
- Piperidin-4-yl core
- Branched amino acid side chain
- Chiral (S)-center
(S)-tert-Butyl ((1-(2-aminopropanoyl)piperidin-4-yl)methyl)(cyclopropyl)carbamate (1354011-26-9) C₁₇H₃₁N₃O₃ 325.453 - 2-Aminopropanoyl
- Cyclopropyl
- tert-Butyl carbamate
- Smaller acyl group (propionyl vs. butanoyl)
- Cyclopropyl enhances rigidity
(S)-tert-Butyl ((1-(2-aminoacetyl)piperidin-3-yl)isopropyl)carbamate (1354008-13-1) C₁₆H₃₁N₃O₃ 313.443 - 2-Aminoacetyl
- Isopropyl
- tert-Butyl carbamate
- Piperidin-3-yl core
- Shorter, linear acyl chain
- Altered stereoelectronic profile
(S)-tert-Butyl ((1-(2-chloroacetyl)pyrrolidin-2-yl)methyl)(cyclopropyl)carbamate (1353994-84-9) C₁₅H₂₄ClN₂O₃ 330.820 - 2-Chloroacetyl
- Cyclopropyl
- Pyrrolidine core
- 5-membered pyrrolidine ring
- Electrophilic chloroacetyl group
Key Observations :

Acyl Group Variations: The target compound’s 2-amino-3-methylbutanoyl group introduces branching and a bulky side chain, which may enhance steric hindrance and alter binding affinity compared to analogs with smaller acyl groups (e.g., 2-aminopropanoyl or 2-aminoacetyl) .

Core Heterocycle Differences :

  • Piperidine (6-membered ring) in the target compound vs. pyrrolidine (5-membered) in 1353994-84-9: Piperidine offers greater conformational flexibility, while pyrrolidine imposes ring strain, affecting target selectivity .

Substituent Effects on Physicochemical Properties: Cyclopropyl groups (e.g., 1354011-26-9) increase metabolic stability due to their rigid, non-oxidizable structure compared to isopropyl . tert-Butyl carbamate in all analogs improves solubility in organic solvents and protects amine groups during synthesis .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing (S)-tert-Butyl ((1-(2-amino-3-methylbutanoyl)piperidin-4-yl)methyl)(isopropyl)carbamate, and how are stereochemical outcomes controlled?

  • Methodological Answer : Multi-step synthesis typically involves coupling a protected piperidin-4-ylmethyl-isopropylcarbamate with 2-amino-3-methylbutanoic acid derivatives. For example, carbodiimide-based coupling reagents like HBTU with NEt₃ in dry DCM are effective for amide bond formation, achieving yields >90% under inert conditions . Stereochemical control is achieved via chiral auxiliary use or enantioselective catalysis, with purity confirmed by chiral HPLC or NMR (e.g., 13C^{13}\text{C} shifts for tert-butyl groups at δ 28–30 ppm) .

Q. How is this compound characterized to confirm structural integrity and purity?

  • Methodological Answer : Key techniques include:

  • NMR : 1H^{1}\text{H} and 13C^{13}\text{C} NMR to verify tert-butyl (δ 1.4–1.5 ppm), piperidine ring protons (δ 1.5–3.5 ppm), and carbamate carbonyl (δ 155–160 ppm) .
  • Mass Spectrometry : HRMS for molecular ion confirmation (e.g., [M+H]+^+ with <2 ppm error) .
  • IR Spectroscopy : Carbamate C=O stretches at ~1700 cm1^{-1} and amide N–H at ~3300 cm1^{-1} .

Q. What safety protocols are recommended for handling this compound in the lab?

  • Methodological Answer :

  • Storage : Refrigerated (2–8°C) in airtight containers under inert gas to prevent hydrolysis of the carbamate .
  • PPE : Chemical goggles, nitrile gloves, and lab coats to avoid skin/eye contact. Use fume hoods for weighing to minimize inhalation .
  • First Aid : For spills, neutralize with absorbent materials (e.g., vermiculite) and wash affected areas with soap/water for 15 minutes .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data for this compound across different assays?

  • Methodological Answer :

  • Assay Optimization : Validate target engagement using orthogonal methods (e.g., SPR for binding affinity vs. enzymatic inhibition assays) .
  • Solubility Adjustments : Use co-solvents like DMSO (<5% v/v) or cyclodextrin-based formulations to mitigate aggregation artifacts .
  • Metabolic Stability Testing : Perform liver microsome assays to identify metabolites that may interfere with activity readouts .

Q. What strategies are effective for improving the metabolic stability of this carbamate-containing compound?

  • Methodological Answer :

  • Structural Modifications : Replace the tert-butyl group with fluorinated analogs (e.g., trifluoroethyl) to reduce CYP450-mediated oxidation .
  • Prodrug Approaches : Mask the carbamate as a pH-sensitive ester to enhance plasma stability .
  • In Silico Modeling : Use molecular dynamics simulations to predict metabolic hotspots (e.g., piperidine N-methylation sites) .

Q. How can researchers design experiments to elucidate the compound’s mechanism of action when interacting with bacterial enzymes?

  • Methodological Answer :

  • Crystallography : Co-crystallize the compound with target enzymes (e.g., M. tuberculosis enoyl-ACP reductase) to identify binding motifs .
  • Kinetic Studies : Measure KiK_i and kcat/Kmk_{\text{cat}}/K_m values under varying pH/temperature conditions to distinguish competitive vs. non-competitive inhibition .
  • Mutagenesis : Engineer enzyme active-site mutants (e.g., S20A) to test hydrogen-bonding interactions critical for inhibition .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.